1-[[3-[(3,4-Difluorophenyl)methyl]azetidin-1-yl]methyl]-4-methylcyclohexan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as VXD79301, is a research chemical . It has a molecular weight of 309.4 g/mol . The compound is used for pharmaceutical testing and is considered a high-quality reference standard for accurate results .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string:CC1CCC(CC1)(CN2CC(C2)CC3=CC(=C(C=C3)F)F)O
. This indicates that the compound contains a cyclohexanol ring with a methyl group at the 4-position, an azetidine ring with a (3,4-difluorophenyl)methyl group at the 1-position, and the two rings are connected by a methylene bridge .
Scientific Research Applications
- EN300-26865611 exhibits interesting properties related to catalysis and free radicals. Researchers have synthesized Blatter radicals (1a and 1b) containing difluorophenyl substituents. These radicals are oxidized and reduced reversibly, and their spin density is mainly delocalized on the triazinyl moiety of the heterocycle. Crystallographic studies reveal unique structures, and strong antiferromagnetic interactions dominate in their crystals .
- The synthesis of EN300-26865611 involves a classic route, starting from amidrazones. These intermediates undergo electrocyclic ring closure to form 1,2,4-triazabutadienes, which then lead to benzotriazines. These compounds have potential applications in materials science and organic synthesis .
- EN300-26865611 derivatives can be used to synthesize fluorophores containing a 16-membered thiazacrown ligand. These compounds may find applications in fluorescence-based sensing, imaging, or molecular recognition .
- A derivative of EN300-26865611, 6-[(2S,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl]-5-fluoropyrimidine-4-carbaldehyde (VN-CHO), results from photoredox-catalyzed hydroxymethylation. This compound has potential applications in synthetic chemistry and reaction design .
Catalysis and Free Radicals
Triazabutadienes and Benzotriazines
Fluorophores and Thiazacrown Ligands
Photoredox-Catalyzed Reactions
Safety and Hazards
The compound is for research use only and is not intended for human or veterinary use . It’s important to handle it with care to avoid contact with skin, eyes, and clothing, and to avoid ingestion and inhalation . Contaminated clothing should be removed and washed before reuse, and hands should be washed thoroughly after handling .
properties
IUPAC Name |
1-[[3-[(3,4-difluorophenyl)methyl]azetidin-1-yl]methyl]-4-methylcyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25F2NO/c1-13-4-6-18(22,7-5-13)12-21-10-15(11-21)8-14-2-3-16(19)17(20)9-14/h2-3,9,13,15,22H,4-8,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDBOLSRJKMFRCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)(CN2CC(C2)CC3=CC(=C(C=C3)F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[[3-[(3,4-Difluorophenyl)methyl]azetidin-1-yl]methyl]-4-methylcyclohexan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.